Cas no 798571-50-3 (Carbonic acid, 2-(1H-imidazol-1-yl)ethyl methyl ester)

• Product Name: Carbonic acid, 2-(1H-imidazol-1-yl)ethyl methyl ester
• CAS No: 798571-50-3
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 531619
• PubChem ID: 58743670
• Update Time: 2025-04-19

Carbonic acid, 2-(1H-imidazol-1-yl)ethyl methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, 2-(1H-imidazol-1-yl)ethyl methyl ester
• 2-imidazol-1-ylethyl methyl carbonate
• 798571-50-3
• DTXSID30729853
• 2-(1H-Imidazol-1-yl)ethyl methyl carbonate

• Inchi： 1S/C7H10N2O3/c1-11-7(10)12-5-4-9-3-2-8-6-9/h2-3,6H,4-5H2,1H3
• InChI Key： KAOLBFIMVUSZGF-UHFFFAOYSA-N
• SMILES： O(C(=O)OC)CCN1C=NC=C1

Computed Properties

• Exact Mass: 170.06914219g/mol
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 53.4Ų